Cas no 2169259-08-7 (methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate)

Methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure combines a reactive isothiocyanate group with a pyridine moiety, enabling its application in the synthesis of heterocyclic compounds and thiourea derivatives. The ester functionality enhances solubility and reactivity, facilitating further functionalization. This compound is particularly valuable in the development of pharmacologically active molecules, including potential enzyme inhibitors and ligands for metal coordination. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for researchers. The product is typically handled under inert atmospheres to preserve its reactivity.
methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate structure
2169259-08-7 structure
Product Name:methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate
CAS No:2169259-08-7
MF:C9H8N2O2S
MW:208.237020492554
CID:6350540
PubChem ID:165528635
Update Time:2025-05-24

methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate
    • EN300-1458986
    • 2169259-08-7
    • Inchi: 1S/C9H8N2O2S/c1-13-9(12)8(11-6-14)7-4-2-3-5-10-7/h2-5,8H,1H3
    • InChI Key: JQWPMFYPVQDXAS-UHFFFAOYSA-N
    • SMILES: S=C=NC(C(=O)OC)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 208.03064868g/mol
  • Monoisotopic Mass: 208.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 83.6Ų

methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate Pricemore >>

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Additional information on methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate

Recent Advances in the Study of Methyl 2-Isothiocyanato-2-(pyridin-2-yl)acetate (CAS: 2169259-08-7)

The compound methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate (CAS: 2169259-08-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate as a key intermediate in the synthesis of biologically active molecules. Its isothiocyanate functional group and pyridine moiety make it a valuable scaffold for the development of novel inhibitors targeting various enzymes and receptors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating the activity of protein kinases, which are critical targets in cancer therapy.

In addition to its role in kinase inhibition, methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate has shown promise in the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance.

The synthesis of methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate has also been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 publication in Organic Process Research & Development detailed a novel one-pot synthesis method that significantly improves yield and reduces production costs. This advancement is expected to facilitate further research and potential commercialization of derivatives based on this compound.

Despite these promising developments, challenges remain in the clinical translation of methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate and its derivatives. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, and efforts are underway to improve its metabolic stability. Recent preclinical studies, however, suggest that structural modifications could enhance its drug-like properties without compromising its biological activity.

In conclusion, methyl 2-isothiocyanato-2-(pyridin-2-yl)acetate (CAS: 2169259-08-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to explore its applications in oncology, infectious diseases, and other therapeutic areas. The compound's unique chemical properties and recent synthetic advancements position it as a valuable tool for drug discovery and development in the coming years.

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